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Abstract
Tetrasodium Glutamate Diacetate (GLDA) is a high-purity, versatile, and readily

biodegradable chelating agent derived from the natural amino acid L-glutamic acid.[1][2][3] Its

excellent ability to sequester metal ions, coupled with a favorable safety and environmental

profile, makes it a compelling alternative to traditional chelating agents like EDTA and NTA.[4]

[5] This document provides a comprehensive technical overview of GLDA, including its

chemical and physical properties, synthesis, mechanism of action, applications, and safety

data, presented for a scientific audience.

Chemical and Physical Properties
Tetrasodium Glutamate Diacetate, with the CAS number 51981-21-6, is an organic salt.[5] It

is commonly available as a yellowish, clear liquid with a slight ammonia odor or as an odorless

white to off-white powder.[1][2][6] A key characteristic of GLDA is its high solubility in water over

a wide pH range, making it highly versatile in various formulations.[2][4][5]

Table 1: General Chemical Properties
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Property Value Source(s)

CAS Number 51981-21-6 [4][7][8][9]

EC Number 257-573-7 [4][7][8]

Molecular Formula C9H9NNa4O8 [4][7][9][10]

IUPAC Name

Tetrasodium 2-

[bis(carboxylatomethyl)amino]p

entanedioate

[4][10]

Synonyms

L-Glutamic Acid, N,N-Diacetic

acid tetrasodium salt; GLDA;

EcoChelate GLDA

[4][7][9]

Table 2: Physicochemical Data

Property Value Source(s)

Molecular Weight 351.13 g/mol [7][10][11]

Appearance
Colorless to yellowish liquid or

odorless white powder
[1][2][6][7]

Solubility Very soluble in water (650 g/L) [1][5][12]

pH
11-12 (for a 47-50% active

solution)
[2][5]

Density 1.33-1.42 g/cm³ [13][14]

Stability
Stable over a wide pH range

and at high temperatures
[4][14][15]

Synthesis
The synthesis of Tetrasodium Glutamate Diacetate is based on L-glutamic acid, a renewable

raw material produced through the aerobic fermentation of sugars and ammonia.[2][5][7] The

process involves the reaction of glutamic acid with acetic acid to form glutamate diacetate.[7]

This intermediate is then reacted with sodium hydroxide to yield the final tetrasodium salt.[7]
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A simplified workflow for the synthesis of Tetrasodium Glutamate Diacetate.

Mechanism of Action: Chelation
The primary function of Tetrasodium Glutamate Diacetate is as a chelating agent.[1][7][8] Its

molecular structure contains multiple carboxylate groups that can form stable, water-soluble

complexes with a variety of di- and trivalent metal ions.[14][16] This sequestration of metal ions

prevents them from participating in undesirable chemical reactions, such as oxidation,

precipitation, and catalysis of degradation pathways.[1] By binding with metal ions like calcium,

magnesium, and iron, GLDA effectively reduces water hardness and enhances the stability and

performance of formulations.[4][5][8]
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The mechanism of metal ion chelation by Tetrasodium Glutamate Diacetate.

Experimental Protocols and Analytical Methods

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b611306?utm_src=pdf-body-img
https://www.benchchem.com/product/b611306?utm_src=pdf-body
https://www.benchchem.com/product/b611306?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4121510.htm
https://www.tiiips.com/m/tiiips/home?action=listReviews&reviewID=11126&oID=25214
https://chemondis.com/substance/tetrasodium-glutamate-diacetate/
https://www.green-mountainchem.com/tr/glda/
https://www.yuanlianchem.com/blog/159.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4121510.htm
https://www.foruchem.com/product/detail/24/1/444
https://www.atamanchemicals.com/tetrasodium-glutamate-diacetate_u24125/
https://chemondis.com/substance/tetrasodium-glutamate-diacetate/
https://www.benchchem.com/product/b611306?utm_src=pdf-body-img
https://www.benchchem.com/product/b611306?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611306?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


While detailed, step-by-step experimental protocols are proprietary to the manufacturers and

researchers, the scientific literature and technical data sheets describe the types of studies and

analytical methods used to characterize and evaluate Tetrasodium Glutamate Diacetate.

4.1. Performance Evaluation in Mineral Separation

In a study on the separation of specularite and chlorite, Tetrasodium Glutamate Diacetate
was used as a depressant.[7] The experimental approach involved:

Microflotation Experiments: To compare the depression performance of GLDA with starch at

a specific pH.[7]

Surface Charge Measurements: To investigate the adsorption mechanism of GLDA onto the

mineral surfaces.[7]

Spectroscopic Analysis:

Fourier Transform Infrared Spectroscopy (FT-IR): To identify the functional groups involved

in the interaction between GLDA and the minerals.[7]

X-ray Photoelectron Spectroscopy (XPS): To determine the elemental composition and

chemical state of the elements on the mineral surfaces after treatment with GLDA.[7]

Density Functional Theory (DFT) Calculations: To theoretically model and understand the

adsorption mechanism at a molecular level.[7]

4.2. Toxicological and Safety Assessment

The safety of Tetrasodium Glutamate Diacetate has been evaluated through a series of

toxicological studies as reported by the Cosmetic Ingredient Review (CIR).[12] These

assessments include:

Genotoxicity Assays:

Ames Test: To assess the potential for point mutations. A study showed GLDA was not

genotoxic up to 5000 µ g/plate .[12]
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Chinese Hamster Ovary (CHO) Gene Mutation Assay: To evaluate for gene mutations in

mammalian cells. No genotoxicity was observed up to 3650 µg/ml.[12]

Chinese Hamster Lung (CHL) Cell Chromosome Aberration Test: To detect clastogenic

potential. GLDA was found to be weakly clastogenic at concentrations of 1825 and 3650

µg/ml.[12]

In Vivo Mammalian Erythrocyte Micronucleus Test: To assess for chromosomal damage in

a living organism. No genotoxicity was observed up to 400 mg/kg body weight.[12]

Dermal Irritation and Sensitization Studies:

Rabbit Dermal Irritation Test: GLDA was found to be non-irritating.[12]

Guinea Pig Sensitization Test: GLDA was non-sensitizing at concentrations up to 50%.[12]

Ocular Irritation Study:

Rabbit Ocular Irritation Test: GLDA was found to be non-irritating.[12]

Genotoxicity Assessment Dermal Safety Ocular Safety

Ames Test CHO Gene Mutation Assay CHL Chromosome Aberration Test In Vivo Micronucleus Test Dermal Irritation (Rabbit) Sensitization (Guinea Pig) Ocular Irritation (Rabbit)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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